Cas no 478827-05-3 ((1H-Indazol-5-yl)-methylamine)

• Product Name: (1H-Indazol-5-yl)-methylamine
• CAS No: 478827-05-3
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD11506089
• CID: 1518441
• PubChem ID: 22934008
• Update Time: 2025-04-21

(1H-Indazol-5-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1h-indazol-5-amine
• (1H-Indazol-5-yl)-methyl-amine
• DB-070873
• SCHEMBL25909786
• AS-39625
• 1H-Indazol-5-amine, N-methyl-
• (1H-indazol-5-yl)-methylamine
• AKOS010876690
• AM803941
• CS-0141024
• 478827-05-3
• FLSLJYJGTPETJD-UHFFFAOYSA-N
• SCHEMBL2569041
• MFCD11506089
• (1H-Indazol-5-yl)-methylamine

• MDL： MFCD11506089
• Inchi： 1S/C8H9N3/c1-9-7-2-3-8-6(4-7)5-10-11-8/h2-5,9H,1H3,(H,10,11)
• InChI Key： FLSLJYJGTPETJD-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C=N1)NC

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.7Ų